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Introduction

N6-methyladenosine (m6A) is the most abundant internal modification in eukaryotic messenger
RNA (mRNA) and plays a pivotal role in regulating RNA metabolism, including splicing, nuclear
export, stability, and translation.[1][2][3] This dynamic and reversible modification is installed by
"writer" enzymes (like METTL3/METTL14), removed by "erasers" (such as FTO and ALKBH5),
and recognized by "reader” proteins (e.g., YTH domain family proteins), which mediate its
downstream effects.[1][2][4] Given the profound impact of m6A on gene expression, its
dysregulation has been linked to various diseases, including cancer, making the m6A pathway
a promising target for novel drug development.[3][5][6][7]

N6-Methyladenosine-13C4 is a stable isotope-labeled version of m6A, designed for use as a
tracer in metabolic labeling studies and as an internal standard for precise quantification by
mass spectrometry.[8] Metabolic labeling with stable isotopes allows for the tracking of the
synthesis and turnover rates of m6A-modified RNA, providing critical insights into the dynamics
of the epitranscriptome under various physiological and pathological conditions.

Key Applications

» Studying RNA Dynamics: Metabolic labeling enables the quantification of the turnover rates
of RNA modifications, distinguishing between changes in RNA synthesis and degradation.[9]
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[10][11] This is crucial for understanding how cells respond to stimuli or metabolic stress.[10]
[11]

o Quantitative Epitranscriptomics: When used as an internal standard in liquid
chromatography-tandem mass spectrometry (LC-MS/MS), N6-Methyladenosine-13C4
allows for the accurate and precise quantification of endogenous m6A levels in RNA
samples.[8]

» Drug Development: By elucidating the dynamics of m6A modification, researchers can better
understand the mechanisms of diseases where this pathway is dysregulated.[6] This
knowledge is vital for the development and validation of small molecule inhibitors targeting
the writer and eraser proteins for therapeutic intervention.[6][7][12]

The N6-Methyladenosine (m6A) Regulatory Pathway

The m6A modification is a tightly controlled process involving three classes of proteins.
"Writers" install the methyl mark, "erasers"” remove it, and "readers" bind to it to enact
regulatory functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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